Cas no 1361565-76-5 (3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile)

• Product Name: 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile
• CAS No: 1361565-76-5
• MF: C₁₈H₆Cl₆N₂
• MW: 462.971638202667
• CID: 4966815
• Update Time: 2025-05-21

3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile

• Inchi： 1S/C18H6Cl6N2/c19-9-2-11(17(23)14(21)4-9)8-1-12(16(6-25)26-7-8)13-3-10(20)5-15(22)18(13)24/h1-5,7H
• InChI Key： YHFHCLLQGJHCNR-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C#N)=NC=C(C2C=C(C=C(C=2Cl)Cl)Cl)C=1)Cl)Cl

Computed Properties

• Exact Mass: 461.863264 g/mol
• Monoisotopic Mass: 459.866214 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 463.0
• XLogP3: 7.9
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile

Introduction to 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile (CAS No. 1361565-76-5)

3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile, with the chemical formula C₁₇H₄Cl₆N₂, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and materials science. This compound, identified by its unique CAS number 1361565-76-5, is characterized by its intricate molecular structure, which includes multiple chlorine substituents and a picolinonitrile core. The presence of these functional groups imparts unique chemical properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The synthesis of 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity. The process typically begins with the chlorination of a precursor molecule, followed by condensation reactions to form the picolinonitrile backbone. This synthetic route underscores the compound's structural intricacy and the precision required in its preparation. The molecular architecture of this compound not only influences its reactivity but also contributes to its potential utility in various scientific domains.

In recent years, 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile has been explored for its potential applications in pharmaceutical research. Its unique structural features suggest that it may serve as a versatile scaffold for the development of new drug candidates. Specifically, the chlorine substituents on the aromatic rings can be leveraged to create interactions with biological targets, making this compound a promising candidate for medicinal chemistry investigations. Researchers have been particularly interested in its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various therapeutic pathways.

One of the most compelling aspects of 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile is its role in materials science. The compound's ability to form stable complexes with other molecules makes it an attractive candidate for applications in catalysis and polymer chemistry. For instance, it has been investigated as a ligand in transition metal catalysis due to its ability to chelate metal ions effectively. This property is particularly valuable in the development of homogeneous catalysts that can facilitate complex organic transformations with high efficiency.

The latest research on 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile has also explored its potential as a building block for advanced materials. Its incorporation into polymers and coatings has shown promise in enhancing material properties such as thermal stability and mechanical strength. These findings are particularly relevant in industries where high-performance materials are essential for demanding applications. The compound's ability to impart desirable characteristics to materials makes it a valuable asset in the field of nanotechnology and advanced manufacturing.

In addition to its industrial applications, 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile has been studied for its potential biological activities. Preliminary studies suggest that it may exhibit properties such as antioxidant and anti-inflammatory effects. While these findings are still under investigation, they highlight the compound's broad spectrum of potential uses beyond traditional chemical applications. The exploration of these biological properties is an exciting area of research that could lead to new therapeutic interventions.

The synthesis and application of 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile also raise important considerations regarding environmental impact and sustainability. As with many specialized chemicals, the production process must be optimized to minimize waste and reduce energy consumption. Researchers are actively working on greener synthetic routes that align with principles of sustainable chemistry. These efforts are crucial for ensuring that the development and use of this compound contribute positively to both scientific advancement and environmental stewardship.

In conclusion, 3,5-Bis(2,3,5-trichlorophenyl)picolinonitrile (CAS No. 1361565-76-5) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique molecular structure and functional groups make it a valuable tool in pharmaceutical research, materials science, and catalysis. As ongoing research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.